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Introduction
Alexidine dihydrochloride, a bisbiguanide antiseptic, has demonstrated significant broad-

spectrum antifungal activity against a wide array of pathogenic fungi, including drug-resistant

strains.[1][2][3][4] Its potential as a repurposed antifungal agent warrants standardized

methods for susceptibility testing to ensure reliable and reproducible results in research and

preclinical development. These application notes provide detailed protocols for determining the

in vitro antifungal activity of Alexidine dihydrochloride and summarize its known efficacy

against various fungal species.

Quantitative Data Summary
Alexidine dihydrochloride has shown potent activity against both planktonic fungal cells and

biofilms.[2][3] The following table summarizes the Minimum Inhibitory Concentrations (MICs) of

Alexidine dihydrochloride against a range of clinically relevant fungi.
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Fungal Species Strain(s)
Alexidine
Dihydrochloride
MIC (µg/mL)

Reference(s)

Candida albicans
Wild-type & Clinical

Isolates

0.38 - 0.78 (MIC₅₀:

0.34 - 0.69 µM)
[5]

Candida albicans
Fluconazole-Resistant

Strains
≤1.5 [2][3]

Candida auris ≤1.5 [2][3]

Candida glabrata ≤1.5 [2][3]

Candida parapsilosis >1.5 [2][3]

Candida krusei >1.5 [2][3]

Candida haemulonii sensu stricto 0.5 [6][7][8]

Cryptococcus

neoformans

Comparable to

fluconazole
[2][3]

Aspergillus fumigatus 1.5 - 3 (MIC₅₀) [3]

Lichtheimia

corymbifera
1.5 - 3 (MIC₅₀) [3]

Scedosporium

apiospermum
1.5 - 3 (MIC₅₀) [3]

Trichophyton

mentagrophytes
0.32 (MIC₈₀) [9]

Trichophyton rubrum 0.64 (MIC₈₀) [9]

Experimental Protocols
Protocol 1: Broth Microdilution Antifungal Susceptibility
Testing for Yeasts (CLSI M27-A3 based)
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27-A3

guideline for yeast susceptibility testing.[2][10]
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1. Preparation of Fungal Inoculum: a. Subculture yeast isolates on Yeast Peptone Dextrose

(YPD) agar and incubate at 37°C for 24-48 hours. b. Prepare a suspension of fungal cells in

sterile saline, adjusting the turbidity to a 0.5 McFarland standard. c. Dilute the suspension in

RPMI-1640 medium (buffered with MOPS) to achieve a final inoculum concentration of 0.5 x

10³ to 2.5 x 10³ cells/mL.

2. Preparation of Alexidine Dihydrochloride Dilutions: a. Prepare a stock solution of

Alexidine dihydrochloride in an appropriate solvent (e.g., sterile water). b. Perform serial

twofold dilutions in RPMI-1640 medium in a 96-well microtiter plate to achieve a range of

concentrations (e.g., 0.19 to 24 µg/mL).[2]

3. Inoculation and Incubation: a. Add the fungal inoculum to each well of the microtiter plate

containing the drug dilutions. b. Include a growth control (no drug) and a sterility control (no

inoculum). c. Incubate the plates at 35°C for 24-48 hours.[11]

4. Determination of MIC: a. The MIC is defined as the lowest concentration of Alexidine
dihydrochloride that causes a significant inhibition of growth (typically ≥50% or ≥80%)

compared to the drug-free growth control.[2][9] This can be assessed visually or by using a

spectrophotometer to measure optical density.

Protocol 2: Broth Microdilution Antifungal Susceptibility
Testing for Filamentous Fungi (CLSI M38-A2 based)
This protocol is based on the CLSI M38-A2 guideline for filamentous fungi.[9][10]

1. Preparation of Fungal Inoculum: a. Grow the filamentous fungus on a suitable agar medium

(e.g., Potato Dextrose Agar) until sporulation is evident. b. Harvest conidia by flooding the plate

with sterile saline containing a wetting agent (e.g., Tween 80). c. Adjust the conidial suspension

to a concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL in RPMI-1640 medium.[12]

2. Preparation of Alexidine Dihydrochloride Dilutions: a. Follow the same procedure as

described in Protocol 1, step 2.

3. Inoculation and Incubation: a. Dispense the conidial inoculum into the wells of the microtiter

plate. b. Include appropriate growth and sterility controls. c. Incubate the plates at 35°C for 48-

72 hours.[12]
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4. Determination of MIC: a. The MIC is determined as the lowest drug concentration that shows

complete inhibition of growth.[9]

Protocol 3: Fungal Biofilm Susceptibility Testing
1. Biofilm Formation: a. Prepare a standardized fungal cell suspension as described in Protocol

1, step 1. b. Add the suspension to the wells of a flat-bottomed 96-well microtiter plate. c.

Incubate for 24-48 hours at 37°C to allow for biofilm formation.[1]

2. Biofilm Susceptibility Assay: a. After the incubation period, gently wash the wells with sterile

phosphate-buffered saline (PBS) to remove non-adherent cells. b. Add fresh medium

containing serial dilutions of Alexidine dihydrochloride to the wells. c. Incubate for a further

24 hours.

3. Quantification of Biofilm Viability: a. Wash the wells again with PBS. b. Quantify the

metabolic activity of the remaining biofilm using a colorimetric assay such as XTT (2,3-bis-(2-

methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) or resazurin.[1] The reduction

in color change compared to the untreated control indicates the inhibitory effect of the

compound.

Mechanism of Action and Signaling Pathways
Alexidine dihydrochloride exhibits its antifungal effects through a multi-faceted mechanism. It

is known to target mitochondrial function, leading to apoptosis in mammalian cells, and a

similar mechanism is proposed in fungi.[2][3][10] Studies have shown that it can induce the

production of reactive oxygen species (ROS) in Candida albicans.[5] Furthermore, its nature as

a bisbiguanide suggests it interacts with and disrupts the fungal cell membrane, leading to

leakage of cellular contents such as nucleotides.[6][8] This membrane disruption also

contributes to the inhibition of virulence factors like adhesion and hyphal formation.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.frontiersin.org/journals/cellular-and-infection-microbiology/articles/10.3389/fcimb.2022.958497/full
https://www.researchgate.net/publication/328640055_Alexidine_Dihydrochloride_Has_Broad-Spectrum_Activities_against_Diverse_Fungal_Pathogens
https://www.benchchem.com/product/b1665217?utm_src=pdf-body
https://www.researchgate.net/publication/328640055_Alexidine_Dihydrochloride_Has_Broad-Spectrum_Activities_against_Diverse_Fungal_Pathogens
https://www.benchchem.com/product/b1665217?utm_src=pdf-body
https://www.biorxiv.org/content/10.1101/429944v1.full-text
https://journals.asm.org/doi/10.1128/msphere.00539-18
https://pmc.ncbi.nlm.nih.gov/articles/PMC6211222/
https://pubmed.ncbi.nlm.nih.gov/39162873/
https://pubs.acs.org/doi/full/10.1021/acsomega.4c11382
https://pubmed.ncbi.nlm.nih.gov/40191372/
https://pubmed.ncbi.nlm.nih.gov/39162873/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antifungal Susceptibility Testing Workflow
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Caption: Workflow for Antifungal Susceptibility Testing.
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Caption: Proposed Mechanism of Action of Alexidine Dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Alexidine
Dihydrochloride Antifungal Susceptibility Testing]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1665217#alexidine-dihydrochloride-
antifungal-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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